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For researchers in cellular signaling, drug development, and molecular biology, the specific

detection of SMAD1 is crucial for dissecting the intricate roles of the TGF-β and BMP signaling

pathways. However, the high sequence homology among SMAD family members, particularly

within the R-SMAD subclass (SMAD1, SMAD5, and SMAD8/9), presents a significant

challenge in developing truly specific antibodies. This guide provides a comprehensive

comparison of commercially available SMAD1 antibodies, focusing on their cross-reactivity with

other SMADs, supported by experimental data and detailed protocols to aid in the selection of

the most appropriate reagents for your research needs.

The SMAD family of proteins are critical intracellular transducers of signals from the

Transforming Growth Factor-beta (TGF-β) superfamily of ligands, which play pivotal roles in

cell proliferation, differentiation, and apoptosis.[1] The family is divided into three subgroups:

receptor-regulated SMADs (R-SMADs), common-mediator SMAD (Co-SMAD), and inhibitory

SMADs (I-SMADs).[1] SMAD1, along with SMAD5 and SMAD8 (also known as SMAD9), are

R-SMADs primarily activated by Bone Morphogenetic Protein (BMP) signaling.[2][3] Upon

ligand binding, BMP receptors phosphorylate SMAD1/5/8, which then form a complex with the

Co-SMAD, SMAD4, and translocate to the nucleus to regulate target gene expression.[2][4]

Given the high degree of amino acid sequence similarity, especially within the conserved Mad

Homology 1 (MH1) and Mad Homology 2 (MH2) domains, antibodies generated against one R-

SMAD may exhibit cross-reactivity with other members of the same subclass.[5][6] This guide

aims to provide clarity on the specificity of various SMAD1 antibodies to help researchers make

informed decisions.
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Comparative Analysis of SMAD1 Antibody
Specificity
The following table summarizes the cross-reactivity profiles of several commercially available

SMAD1 antibodies based on manufacturer-provided data and publications. It is important to

note that specificity can be application-dependent.
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Antibody
(Clone/Cata
log #)

Manufactur
er

Type Immunogen
Cross-
Reactivity
Profile

Application
s

SMAD1

Antibody

#9743

Cell Signaling

Technology
Polyclonal

Synthetic

peptide

surrounding

Ser190 of

human

SMAD1.[2]

No cross-

reactivity

observed with

other family

members.[2]

WB, IP, ChIP.

[2]

Human

Smad1

Antibody

AF2039

R&D

Systems
Polyclonal

E. coli-

derived

recombinant

human

Smad1

(Asn2-

Met454).

~15% cross-

reactivity with

recombinant

human (rh)

Smad5 in

direct ELISA.

<5% cross-

reactivity with

rhSmad4 and

rhSmad9.

WB, ELISA.

Smad1

Antibody (A-

4)

Santa Cruz

Biotechnolog

y

Monoclonal Not Specified

Data not

explicitly

provided, but

the company

offers a range

of SMAD

antibodies.[7]

WB, IP, IF,

IHC(P),

ELISA.[7]

Anti-

SMAD1/5/8/9

antibody

(ab13723)

Abcam Polyclonal

Synthetic

Peptide

within Human

SMAD1 aa 1-

50.

May cross-

react with

SMAD2 or

SMAD3.

Detects

SMAD1, 5, 8,

and 9.

WB.

Anti-

SMAD1/5/9

Abcam Polyclonal Epitope-

specific

Detects

SMAD1, 5,

WB.[8]
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antibody

(ab80255)

immunogen.

[8]

and 9.[8]

Anti-

phosphoSma

d1/Smad5/S

mad8

(Ser463/465)

Merck

Millipore
Polyclonal

KLH-

conjugated,

synthetic

phospho-

peptide

correspondin

g to residues

surrounding

Ser463/465

of human

Smad5.[9]

Recognizes

dually

phosphorylat

ed Smad1

(Ser463/465),

Smad5, and

Smad8. Does

not cross-

react with

other Smad-

related

proteins.[9]

WB, IHC(P),

IF, Flow

Cytometry.[9]

Signaling Pathway and Experimental Workflow
Visualizations
To better understand the context of SMAD1 function and how its antibody specificity is tested,

the following diagrams are provided.
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Workflow for Antibody Cross-Reactivity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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